BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to the Physical Properties of
1,5-Pentanediamine Dihydrochloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

1,5-Diaminopentane
dihydrochloride

Cat. No.: B073643

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of 1,5-
Pentanediamine dihydrochloride (also known as Cadaverine dihydrochloride). The information
presented is intended to support research, development, and quality control activities involving
this compound. All quantitative data is summarized for clarity, and detailed experimental
protocols are provided for key physical property determinations.

Core Physical and Chemical Properties

1,5-Pentanediamine dihydrochloride is the hydrochloride salt of 1,5-Pentanediamine, a
biogenic amine.[1] It typically presents as a white to light yellow crystalline powder.[2][3] This
salt form enhances its water solubility, making it suitable for various biochemical applications.

[1]

Quantitative Physical Data

The following table summarizes the key quantitative physical properties of 1,5-Pentanediamine
dihydrochloride.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b073643?utm_src=pdf-interest
https://cymitquimica.com/cas/1476-39-7/
https://m.chemicalbook.com/ProductChemicalPropertiesCB2783062_EN.htm
https://www.tcichemicals.com/OP/en/p/D0099
https://cymitquimica.com/cas/1476-39-7/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073643?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Molecular Formula CsH16CI2Nz2 [2][4]
Molecular Weight 175.10 g/mol [5]1[6]
Melting Point 260-262 °C [2][4]1[5][71[8]
Density 1.03 g/mL at 20 °C [2][41[8]
Water Solubility Almost transparent [2][3][4][8]
Appearance White to light yellow powder to Be

crystal
Storage Temperature 2-8°C [2][41[8]

Experimental Protocols

Detailed methodologies for determining the key physical properties of 1,5-Pentanediamine
dihydrochloride are outlined below. These protocols are based on standard laboratory practices

for organic compounds.

Determination of Melting Point

The melting point of 1,5-Pentanediamine dihydrochloride can be determined using a capillary
melting point apparatus.[9]

Materials:

1,5-Pentanediamine dihydrochloride sample

Capillary tubes (sealed at one end)

Melting point apparatus (e.g., Mel-Temp)

Mortar and pestle

Procedure:
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Ensure the 1,5-Pentanediamine dihydrochloride sample is completely dry. If necessary, dry
the sample under vacuum.

Place a small amount of the sample on a clean, dry watch glass.
Use a spatula to crush the sample into a fine powder.

Load a capillary tube by pressing the open end into the powdered sample until a small
amount of material is in the tube.

Invert the tube and tap it gently on a hard surface to pack the sample into the sealed end.
The packed sample height should be 2-3 mm.[10]

Place the loaded capillary tube into the heating block of the melting point apparatus.

Heat the sample rapidly to approximately 20°C below the expected melting point (around
240°C).

Decrease the heating rate to 1-2°C per minute to allow for accurate observation.[9]

Record the temperature at which the first drop of liquid appears (the beginning of the melting
range).

Record the temperature at which the entire sample has melted (the end of the melting
range).

For accuracy, repeat the determination with two more samples.

Determination of Aqueous Solubility

A qualitative and semi-quantitative determination of the solubility of 1,5-Pentanediamine
dihydrochloride in water can be performed as follows.

Materials:
e 1,5-Pentanediamine dihydrochloride sample

o Distilled or deionized water
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e Test tubes

» \Vortex mixer or stirring rod

o Graduated cylinder or pipette
Procedure:

o Weigh a specific amount of 1,5-Pentanediamine dihydrochloride (e.g., 100 mg) and place it
into a clean, dry test tube.

e Add a specific volume of distilled water (e.g., 1 mL) to the test tube.

 Vigorously agitate the mixture for 60 seconds using a vortex mixer or by stirring with a glass
rod.[11]

 Visually inspect the solution. If the solid has completely dissolved, the compound is soluble
at that concentration. The solution should appear clear and transparent.[2][4]

« If the solid has not completely dissolved, incrementally add more water (e.g., in 0.5 mL
portions), agitating after each addition, until the solid fully dissolves. Record the total volume
of water required.

e This information can be used to describe the solubility qualitatively (e.g., very soluble,
soluble, sparingly soluble) or semi-quantitatively (e.g., >100 mg/mL).

Logical Workflow for Compound Characterization

The determination of physical properties is a fundamental step in the characterization and
identification of a chemical compound. The following diagram illustrates a logical workflow for
this process.
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Logical Workflow for Compound Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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